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Compound of Interest

Compound Name: N4-Acetylsulfamethoxazole-d4

Cat. No.: B10782639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical characteristics of N4-Acetylsulfamethoxazole-d4. This deuterated isotopologue of

N4-Acetylsulfamethoxazole, the primary metabolite of the antibiotic sulfamethoxazole, is a

critical tool in pharmacokinetic and metabolic studies. Its use as an internal standard in

analytical methodologies allows for precise quantification of sulfamethoxazole and its

metabolites in biological matrices.

Core Physical and Chemical Properties
N4-Acetylsulfamethoxazole-d4 is a stable, isotopically labeled compound that is essential for

accurate bioanalytical assays. Its physical and chemical properties are summarized below.
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Property Value Source(s)

Molecular Formula C₁₂H₉D₄N₃O₄S [1]

Molecular Weight 299.34 g/mol [1]

CAS Number 1215530-54-3 [1]

Appearance Light brown to brown solid [1]

Purity (by HPLC) ≥98.66% [1]

Melting Point

Data not available for the

deuterated form. The non-

deuterated form (N4-

Acetylsulfamethoxazole) melts

at 222°C with decomposition.

[2]

Boiling Point
Not applicable; decomposes

upon melting.
[2]

Storage Conditions

Store at -20°C under nitrogen.

In solvent, store at -80°C for

up to 6 months or -20°C for up

to 1 month.

[1]

Solubility Profile
The solubility of N4-Acetylsulfamethoxazole-d4 is expected to be very similar to its non-

deuterated counterpart. The following table summarizes the known solubility of N4-

Acetylsulfamethoxazole.

Solvent Solubility Source(s)

Water 0.272 mg/mL [3]

DMSO Soluble [4]

Ethanol Soluble [4]

Methanol Soluble [5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-W013266S/N4-Acetylsulfamethoxazole-d4-COA-M000867-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W013266S/N4-Acetylsulfamethoxazole-d4-COA-M000867-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W013266S/N4-Acetylsulfamethoxazole-d4-COA-M000867-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W013266S/N4-Acetylsulfamethoxazole-d4-COA-M000867-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W013266S/N4-Acetylsulfamethoxazole-d4-COA-M000867-MedChemExpress.pdf
https://www.chemsrc.com/en/cas/21312-10-7_241299.html
https://www.chemsrc.com/en/cas/21312-10-7_241299.html
https://file.medchemexpress.com/batch_PDF/HY-W013266S/N4-Acetylsulfamethoxazole-d4-COA-M000867-MedChemExpress.pdf
https://www.benchchem.com/product/b10782639?utm_src=pdf-body
https://go.drugbank.com/metabolites/DBMET00017
http://www.invivochem.com/N4-Acetylsulfamethoxazole-d4-Acetylsulfamethoxazole-d4.html
http://www.invivochem.com/N4-Acetylsulfamethoxazole-d4-Acetylsulfamethoxazole-d4.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9272682.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10782639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Pathway of Sulfamethoxazole
N4-Acetylsulfamethoxazole is the major metabolite of sulfamethoxazole, formed through

acetylation in the liver. This metabolic conversion is a key aspect of the drug's

pharmacokinetics.[6][7] The use of N4-Acetylsulfamethoxazole-d4 as an internal standard

allows for the accurate tracking and quantification of this metabolic process.
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Caption: Metabolic conversion of Sulfamethoxazole to N4-Acetylsulfamethoxazole.

Experimental Protocols
While specific synthesis protocols for N4-Acetylsulfamethoxazole-d4 are proprietary to

manufacturers, its primary application is as an internal standard in analytical methods such as

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass

Spectrometry (LC-MS). Below is a representative experimental protocol for the analysis of N4-

Acetylsulfamethoxazole in biological fluids, which would be adapted to include N4-
Acetylsulfamethoxazole-d4 as an internal standard.
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Analyte: N4-Acetylsulfamethoxazole Internal Standard: N4-Acetylsulfamethoxazole-d4

Sample Preparation (Plasma or Serum):

To 125 µL of plasma or serum, add a known concentration of N4-Acetylsulfamethoxazole-
d4 internal standard solution.

Precipitate proteins by adding 50 µL of 1M trichloroacetic acid.[8]

Vortex the mixture and centrifuge to pellet the precipitated proteins.

Transfer 60 µL of the supernatant to a clean tube.[8]

Add 60 µL of the mobile phase, modified with 50 µL of 1 M sodium hydroxide per mL.[8]

Inject the resulting solution into the HPLC system.

HPLC Conditions (Example):[8][9]

Column: C18 reverse-phase column (e.g., Primesep 100, Newcrom R1).[9][10]

Mobile Phase: A mixture of acetonitrile and a phosphate buffer (e.g., 20% acetonitrile and

80% phosphate buffer adjusted to pH 6.15).[8]

Flow Rate: 1.0 mL/min.[9]

Detection: UV at a specific wavelength (e.g., 200 nm).[9]

Quantification: The concentration of N4-Acetylsulfamethoxazole is determined by comparing

its peak area to the peak area of the N4-Acetylsulfamethoxazole-d4 internal standard.
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Analytical Workflow for N4-Acetylsulfamethoxazole Quantification
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Caption: General workflow for quantifying N4-Acetylsulfamethoxazole using an internal

standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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